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Compound of Interest

Compound Name: Bis(2-propylheptyl) Phthalate-d4

Cat. No.: B585399

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(2-propylheptyl) Phthalate-d4
(DPHP-d4), a deuterated analogue of the high molecular weight phthalate, Di(2-propylheptyl)
phthalate (DPHP). This document is intended for professionals in research, scientific, and drug
development fields who utilize stable isotope-labeled compounds as internal standards or
tracers in analytical and metabolic studies.

Core Concepts and Applications

Bis(2-propylheptyl) Phthalate-d4 is a synthetic, isotopically-labeled organic compound where
four hydrogen atoms on the benzene ring of the phthalate molecule have been replaced with
deuterium.[1][2] This labeling provides a distinct mass difference from its unlabeled
counterpart, DPHP, without significantly altering its chemical properties. This key characteristic
makes DPHP-d4 an invaluable tool in analytical chemistry.

Its primary application is as a stable isotope marker and internal standard for quantitative
analysis in various analytical techniques, including:

e Nuclear Magnetic Resonance (NMR) spectroscopy[1]
e Gas Chromatography-Mass Spectrometry (GC-MS)[3]

e Liquid Chromatography-Mass Spectrometry (LC-MS)[3]
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In these applications, a known quantity of DPHP-d4 is added to a sample. By comparing the
instrument's response to the labeled and unlabeled compounds, precise quantification of the
unlabeled DPHP in the sample can be achieved, correcting for variations in sample preparation
and instrument performance.[3] Furthermore, its use as a tracer allows for the investigation of
the absorption, distribution, metabolism, and excretion (ADME) of DPHP in biological systems.

[3]

Physicochemical Properties

The fundamental physicochemical properties of Bis(2-propylheptyl) Phthalate-d4 are
summarized in the table below. These properties are essential for its handling, storage, and
application in experimental settings.

Property Value

Chemical Formula C28H42D404

Molecular Weight 450.7 g/mol

Appearance Colorless liquid

Boiling Point ~330 °C (decomposes)[1]
Density ~0.984 g/cm?3[1]

Soluble in organic solvents such as ethanol,

Solubility ether, and dichloromethane.[1] Insoluble in
water.

CAS Number 1346601-46-4

Unlabeled CAS Number 53306-54-0[2]

Phthalic acid bis(2-propylheptyl) ester-d4, 1,2-
Synonyms Benzenedicarboxylic-d4 Acid 1,2-Bis(2-
propylheptyl)ester-d4[3]

Experimental Protocols and Methodologies

The following sections detail the experimental methodologies where Bis(2-propylheptyl)
Phthalate-d4 is commonly employed.
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Use as an Internal Standard in Human Biomonitoring
(LC-MS/MS)

Bis(2-propylheptyl) Phthalate-d4 is utilized in human biomonitoring studies to quantify
exposure to its unlabeled analogue, DPHP. A common application involves the analysis of urine
samples to measure DPHP metabolites.

Sample Preparation:

Urine samples are collected over a specified period (e.g., 48 hours).[4]

e A known amount of an internal standard mixture, including deuterated metabolites of DPHP-
d4, is added to each urine sample.

o The samples undergo enzymatic hydrolysis to cleave any conjugated metabolites.[4]

o Solid-phase extraction (SPE) is then performed to clean up the sample and concentrate the
analytes of interest.

e The purified extract is evaporated to dryness and reconstituted in a suitable solvent for LC-
MS/MS analysis.

Instrumental Analysis (HPLC-ESI-MS/MS):

o Chromatographic Separation: The reconstituted sample is injected into a high-performance
liquid chromatography (HPLC) system equipped with a suitable column (e.g., C18) to
separate the metabolites.

« lonization: The eluent from the HPLC is introduced into an electrospray ionization (ESI)

source.

e Mass Spectrometric Detection: A tandem mass spectrometer is used for the detection and
quantification of the DPHP metabolites and their deuterated internal standards. The
instrument is operated in multiple reaction monitoring (MRM) mode for high selectivity and
sensitivity.

Toxicokinetic Studies in Animal Models
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DPHP-d4 is administered to animal models, such as rats, to study the toxicokinetics of DPHP.
Study Design:

e Animals are administered a single oral dose of Bis(2-propylheptyl) Phthalate-d4.

e Blood and urine samples are collected at various time points post-administration.

e The concentrations of DPHP-d4 and its metabolites in the collected samples are determined
using analytical methods like LC-MS/MS.

This allows for the determination of key toxicokinetic parameters, including absorption,
distribution, metabolism, and excretion rates.

Metabolic Pathways and Biological Interactions

The metabolic fate of Di(2-propylheptyl) phthalate (DPHP) has been investigated using its
deuterated form. The primary metabolic pathway involves the initial hydrolysis of one of the
ester bonds to form mono-(2-propylheptyl) phthalate (MPHP). This is followed by further
oxidation of the alkyl side chain.

The major oxidized metabolites identified in urine include:
e mono-(propyl-6-hydroxyheptyl) phthalate (OH-MPHP)

¢ mono-(propyl-6-oxoheptyl) phthalate (oxo-MPHP)

e mono-(propyl-6-carboxyhexyl) phthalate (cx-MPHxP)[5]

A simplified diagram of this metabolic pathway is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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